molecular formula C7H13NO4 B8688330 N-(2,3-Dihydroxypropyl)-3-oxobutanamide CAS No. 160173-41-1

N-(2,3-Dihydroxypropyl)-3-oxobutanamide

Cat. No.: B8688330
CAS No.: 160173-41-1
M. Wt: 175.18 g/mol
InChI Key: CXYMELMXILSGIN-UHFFFAOYSA-N
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Description

N-(2,3-Dihydroxypropyl)-3-oxobutanamide is a useful research compound. Its molecular formula is C7H13NO4 and its molecular weight is 175.18 g/mol. The purity is usually 95%.
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Properties

CAS No.

160173-41-1

Molecular Formula

C7H13NO4

Molecular Weight

175.18 g/mol

IUPAC Name

N-(2,3-dihydroxypropyl)-3-oxobutanamide

InChI

InChI=1S/C7H13NO4/c1-5(10)2-7(12)8-3-6(11)4-9/h6,9,11H,2-4H2,1H3,(H,8,12)

InChI Key

CXYMELMXILSGIN-UHFFFAOYSA-N

Canonical SMILES

CC(=O)CC(=O)NCC(CO)O

Origin of Product

United States

Synthesis routes and methods I

Procedure details

A solution of 22.5 g (0.21 mol) 3-methylamino-1,2-propanediol in 200 ml of tetrahydrofuran was added dropwise to a solution of 18 g of diketene (0.21 mol) in 200 ml of tetrahydrofuran at −5 to 0° C. After 1 h stirring at 0° C. no more starting material was detected by thin layer chromatography. The reaction mixture was evaporated and the residue purified by column chromatography. This gave 32.00 g (0.17 mol, 79% yield) of a colorless oil.
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Synthesis routes and methods II

Procedure details

Diketene is reacted at a temperature of about 25 to 35° C. with 1-amino-2,3-propane diol in an aqueous solution to produce 1-acetoacetamido-2,3-propane diol, as illustrated below: ##STR1##
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